Cas no 2248295-64-7 (ethyl 4-(methylamino)pyrimidine-2-carboxylate)

Ethyl 4-(methylamino)pyrimidine-2-carboxylate is a pyrimidine derivative with significant utility in pharmaceutical and agrochemical research. Its structure features a methylamino substituent at the 4-position and an ethyl ester group at the 2-position, making it a versatile intermediate for synthesizing heterocyclic compounds. The compound exhibits favorable reactivity in nucleophilic substitution and condensation reactions, enabling the construction of complex molecular frameworks. Its stability under standard conditions and compatibility with common organic solvents enhance its practicality in multistep syntheses. Researchers value this compound for its role in developing bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its balanced electronic and steric properties.

ethyl 4-(methylamino)pyrimidine-2-carboxylate structure

2248295-64-7 structure

Product Name:ethyl 4-(methylamino)pyrimidine-2-carboxylate

CAS No:2248295-64-7

MF:C₈H₁₁N₃O₂

MW:181.191841363907

CID:6453005

PubChem ID:165827670

Update Time:2025-05-21

ethyl 4-(methylamino)pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 4-(methylamino)pyrimidine-2-carboxylate
- EN300-1667454
- AKOS040793022
- 2248295-64-7
- Inchi： 1S/C8H11N3O2/c1-3-13-8(12)7-10-5-4-6(9-2)11-7/h4-5H,3H2,1-2H3,(H,9,10,11)
- InChI Key： DHMBFACOQZWLGL-UHFFFAOYSA-N
- SMILES： O(C(C1=NC=CC(=N1)NC)=O)CC

Computed Properties

Exact Mass: 181.085126602g/mol
Monoisotopic Mass: 181.085126602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 64.1Å²

ethyl 4-(methylamino)pyrimidine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1667454-0.05g	ethyl 4-(methylamino)pyrimidine-2-carboxylate	2248295-64-7	0.05g	$624.0	2023-06-04
Enamine	EN300-1667454-0.1g	ethyl 4-(methylamino)pyrimidine-2-carboxylate	2248295-64-7	0.1g	$653.0	2023-06-04
Enamine	EN300-1667454-0.25g	ethyl 4-(methylamino)pyrimidine-2-carboxylate	2248295-64-7	0.25g	$683.0	2023-06-04
Enamine	EN300-1667454-0.5g	ethyl 4-(methylamino)pyrimidine-2-carboxylate	2248295-64-7	0.5g	$713.0	2023-06-04
Enamine	EN300-1667454-1.0g	ethyl 4-(methylamino)pyrimidine-2-carboxylate	2248295-64-7	1g	$743.0	2023-06-04
Enamine	EN300-1667454-2.5g	ethyl 4-(methylamino)pyrimidine-2-carboxylate	2248295-64-7	2.5g	$1454.0	2023-06-04
Enamine	EN300-1667454-5.0g	ethyl 4-(methylamino)pyrimidine-2-carboxylate	2248295-64-7	5g	$2152.0	2023-06-04
Enamine	EN300-1667454-10.0g	ethyl 4-(methylamino)pyrimidine-2-carboxylate	2248295-64-7	10g	$3191.0	2023-06-04
Enamine	EN300-1667454-50mg	ethyl 4-(methylamino)pyrimidine-2-carboxylate	2248295-64-7	50mg	$719.0	2023-09-21
Enamine	EN300-1667454-100mg	ethyl 4-(methylamino)pyrimidine-2-carboxylate	2248295-64-7	100mg	$755.0	2023-09-21